Cas no 479028-69-8 (5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid
• CAS No: 479028-69-8
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 2647789
• PubChem ID: 82288724
• Update Time: 2025-04-21

5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-3-carboxylic acid
• DTXSID001168499
• 479028-69-8

• Inchi： 1S/C13H14N2O2/c1-9-4-3-5-11(6-9)8-15-10(2)7-12(14-15)13(16)17/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key： RTRMDMMLDYASHB-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(CC2C=CC=C(C)C=2)N=1)=O

Computed Properties

• Exact Mass: 230.105527694Da
• Monoisotopic Mass: 230.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų